Cas no 3969-84-4 (3,4-O-Isopropylidene-D-mannitol)

3,4-O-Isopropylidene-D-mannitol Properties

Names and Identifiers

• (1R,1'R)-1,1'-((4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-diyl)bis(ethane-1,2-diol)
• IsopropylideneDmannitol
• 3,4-O-Isopropylidene-D-mannitol
• (1R)-1-[(4R,5R)-5-[(1R)-1,2-dihydroxyethyl]-2,2-dimethyl-1,3-dioxolan-4-yl]ethane-1,2-diol
• 3,4-O-(1-methylethylidene)-D-Mannitol
• 3,4-O-ISOPROPYLIDENE-DMANNITOL
• 3,4-Isopropylidene-D-mannitol
• Oi4-O-isopropylidene-D-mannitol
• C9H18O6
• 3-O,4-O-Isopropylidene-D-mannitol
• AX8082214
• X4452
• I0489
• 969O844
• (1R,1'R)-1,1'-((
• W-202633
• 3969-84-4
• AKOS016010553
• SCHEMBL1301822
• MFCD00075122
• AS-73644
• (1R,1'R)-1,1'-((4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-diyl)diethane-1,2-diol
• T72427
• 3,4-O-Isopropylidene-D-mannitol, 97%
• YCOMFYACDCWMMD-WCTZXXKLSA-N
• A873589
• +Expand

• MDL： MFCD00075122
• InChIKey： YCOMFYACDCWMMD-WCTZXXKLSA-N
• Inchi： 1S/C9H18O6/c1-9(2)14-7(5(12)3-10)8(15-9)6(13)4-11/h5-8,10-13H,3-4H2,1-2H3/t5-,6-,7-,8-/m1/s1
• SMILES： O1C(C([H])([H])[H])(C([H])([H])[H])O[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]1([H])[C@@]([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 222.11000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.11033829g/mol
• Heavy Atom Count: 15
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.1
• Topological Polar Surface Area: 99.4

Experimental Properties

• LogP: -1.78710
• PSA: 99.38000
• Refractive Index: 29 ° (C=3, H2O)
• Boiling Point: 283.41°C (rough estimate)
• Melting Point: 83.0 to 88.0 deg-C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 219.2±24.6 °C
• Color/Form: No data available
• Optical Activity: [α]28/D +29°, c = 3 in H2O
• Density: 1,52g/cm

3,4-O-Isopropylidene-D-mannitol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

3,4-O-Isopropylidene-D-mannitol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether